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Compound of Interest

Compound Name: Glucoprotamin

Cat. No.: B1170495

For Researchers, Scientists, and Drug Development Professionals

Introduction

Glucoprotamin is a potent antimicrobial agent utilized extensively in disinfection and antiseptic
applications. This technical guide provides a comprehensive overview of its chemical
identifiers, antimicrobial efficacy, and mode of action, with a focus on data relevant to
researchers and professionals in drug development. Glucoprotamin demonstrates broad-
spectrum activity against a variety of bacteria and fungi, making it a subject of significant
interest for the development of novel anti-infective strategies.

Chemical Identifiers and Properties

Glucoprotamin is a complex substance with the following key identifiers:

Identifier Value Reference
CAS Number 164907-72-6 [1]I2]
EC Number 403-950-8 [3]
Molecular Formula C44H50CIN4.Br.2BrH [1]
) ] Nonvolatile, readily soluble in
Physical Properties [1]
water.
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Antimicrobial Activity: Quantitative Data

The antimicrobial efficacy of Glucoprotamin has been evaluated in numerous studies,
primarily following standardized European protocols (EN 1040 for bactericidal activity and EN
1275 for fungicidal activity). These studies provide quantitative measures of its potency against
a range of microorganisms.

Minimum Inhibitory and Bactericidal Concentrations

(MIC/MBC)

Microorganism MIC (mgI/L) MBC (mgl/L) Reference
Staphylococcus

19 +5.7 [4]
aureus

Methicillin-resistant
Staphylococcus - 17 £3.3 [4]
aureus (MRSA)

Pseudomonas
. 34+1.2 [4]
aeruginosa
Tetracycline-resistant
Pseudomonas - 55+4.7 [4]

aeruginosa

Log Reduction in Microbial Viability
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. Microorganism Logl10 .
Test Condition . Contact Time Reference
(s) Reduction
0.5% Clinical bacterial )
) ) - 1 minute [5]
Glucoprotamin isolates
Incidin Plus o
) Clinical fungal )
(contains ] - 5 minutes [5]
) isolates
Glucoprotamin)
1.5%
Glucoprotamin
(in-use, on Aerobic bacteria 5.98 £ 0.48 60 minutes [3]
surgical
instruments)
1.5%
Glucoprotamin )
_ Anaerobic .
(in-use, on ) 6.75 £ 0.54 60 minutes [3]
i bacteria
surgical
instruments)
P. aeruginosa &
84 mg/L tetracycline- ]
) ) >5 5 minutes [2]
Glucoprotamin resistant P.
aeruginosa

Experimental Protocols

The evaluation of Glucoprotamin's antimicrobial activity predominantly relies on standardized

suspension tests. These protocols provide a framework for assessing the basic bactericidal and

fungicidal efficacy of chemical disinfectants.

EN 1040: Basic Bactericidal Activity

This quantitative suspension test evaluates the bactericidal activity of a disinfectant under

defined laboratory conditions.
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Preparation

Exposure Neutralization & Plating Analysis
Mix product dilution with Incubate at specified temperature Add neutralizer to stop Plate serial dilutions. Incubate plates Count Colony Forming Units (CFU) Calculate log reduction
bacterial suspension and contact time (e.g.. 5 min) antimicrobial action of the mixture

2

Click to download full resolution via product page

EN 1040 Experimental Workflow

EN 1275: Basic Fungicidal Activity

This standard specifies a quantitative suspension test to determine the fungicidal or yeasticidal
activity of chemical disinfectants.
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Preparation

Prepare dilutions of Glucoprotamin
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Glucoprotamin: A Technical Guide to its Chemical
Properties and Antimicrobial Activity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1170495#glucoprotamin-cas-number-and-chemical-
identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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